N-cycloheptyl-2-{(3-methylbenzyl)[(4-methylphenyl)sulfonyl]amino}acetamide

• Molecular Formula: C24H32N2O3S
• Molecular Weight: 428.6 g/mol
• IUPAC Name: N-cycloheptyl-2-[(3-methylphenyl)methyl-(4-methylphenyl)sulfonylamino]acetamide
• InChI: InChI=1S/C24H32N2O3S/c1-19-12-14-23(15-13-19)30(28,29)26(17-21-9-7-8-20(2)16-21)18-24(27)25-22-10-5-3-4-6-11-22/h7-9,12-16,22H,3-6,10-11,17-18H2,1-2H3,(H,25,27)
• InChI Key: FYCYLDYVFPKWLF-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=CC(=C2)C)CC(=O)NC3CCCCCC3

Description

N-cycloheptyl-2-{(3-methylbenzyl)[(4-methylphenyl)sulfonyl]amino}acetamide is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as TAK-659 and is classified as a kinase inhibitor. Kinase inhibitors are compounds that are used to inhibit the activity of specific enzymes known as kinases, which are involved in various cellular processes.

Mechanism of Action

N-cycloheptyl-2-{(3-methylbenzyl)[(4-methylphenyl)sulfonyl]amino}acetamide works by inhibiting the activity of specific enzymes known as kinases. Kinases are involved in various cellular processes, including cell growth and division. By inhibiting the activity of these enzymes, TAK-659 can prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-cycloheptyl-2-{(3-methylbenzyl)[(4-methylphenyl)sulfonyl]amino}acetamide are still being studied. However, it is known that this compound can inhibit the activity of specific kinases, which can have an impact on various cellular processes.

Advantages and Limitations for Lab Experiments

The use of N-cycloheptyl-2-{(3-methylbenzyl)[(4-methylphenyl)sulfonyl]amino}acetamide in lab experiments has several advantages. This compound has been shown to be effective in the treatment of various types of cancer, making it a promising candidate for further research. However, there are also limitations to the use of this compound in lab experiments. For example, the mechanism of action of TAK-659 is still not fully understood, which can make it difficult to design experiments that specifically target its activity.

Future Directions

There are several future directions for the study of N-cycloheptyl-2-{(3-methylbenzyl)[(4-methylphenyl)sulfonyl]amino}acetamide. One potential direction is the further investigation of its mechanism of action, which can help to identify new targets for cancer treatment. Another direction is the development of new compounds based on TAK-659, which can have improved efficacy and reduced side effects. Additionally, the use of this compound in combination with other cancer treatments, such as chemotherapy and radiation therapy, should also be explored to determine its potential in improving overall treatment outcomes.

Synthesis Methods

The synthesis of N-cycloheptyl-2-{(3-methylbenzyl)[(4-methylphenyl)sulfonyl]amino}acetamide involves several steps. The first step is the reaction of 3-methylbenzylamine with 4-methylbenzenesulfonyl chloride to form 3-methylbenzyl 4-methylbenzenesulfonate. This intermediate is then reacted with cycloheptylamine to form N-cycloheptyl-3-methylbenzyl 4-methylbenzenesulfonate. The final step involves the reaction of this intermediate with ethyl chloroacetate to form N-cycloheptyl-2-{(3-methylbenzyl)[(4-methylphenyl)sulfonyl]amino}acetamide.

Scientific Research Applications

N-cycloheptyl-2-{(3-methylbenzyl)[(4-methylphenyl)sulfonyl]amino}acetamide has been studied for its potential applications in scientific research, particularly in the field of oncology. Kinase inhibitors, such as TAK-659, have been shown to be effective in the treatment of various types of cancer, including lymphoma and leukemia.